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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738

Get Quote

Introduction

Reactive Red 180 is a vinyl sulfone-type reactive dye widely used for dyeing cellulosic fibers

such as cotton, linen, and viscose.[1] Reactive dyes form a covalent bond with the hydroxyl

groups of cellulosic fibers, resulting in excellent wash fastness.[2][3] The dyeing process is

typically carried out in an alkaline medium, with the addition of an electrolyte, such as sodium

chloride or sodium sulfate, to promote dye exhaustion.[2][4] This document provides a detailed

protocol for the application of Reactive Red 180 to natural fibers for research and development

purposes.

Principle of Staining
The staining mechanism of Reactive Red 180 involves two main stages: exhaustion and

fixation.

Exhaustion: In a neutral dyebath, the addition of an electrolyte (salt) reduces the negative

surface charge of the natural fibers, allowing the anionic dye molecules to approach and

adsorb onto the fiber surface.[2][5]
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Fixation: The addition of an alkali, such as sodium carbonate, raises the pH of the dyebath.

This catalyzes a nucleophilic substitution reaction between the reactive group of the dye and

the hydroxyl groups of the cellulose, forming a stable covalent bond.[3][6]

Key Parameters Influencing Staining
Several factors can influence the efficiency and quality of the staining process:

Dye Concentration: Higher dye concentrations generally lead to deeper shades, but

excessive concentrations can lead to aggregation and reduced color yield.[5]

Salt Concentration: The addition of salt is crucial for dye exhaustion. The optimal

concentration depends on the dye and the desired shade depth.[4][5]

Alkali Concentration: The alkali is essential for the fixation of the dye to the fiber. The pH of

the dyebath should be carefully controlled to ensure optimal fixation without causing

significant dye hydrolysis.[3][7][8]

Temperature: Temperature affects the rate of dye diffusion and fixation. The optimal

temperature for Reactive Red 180 is typically in the range of 60-80°C.[9][10]

Liquor Ratio: The ratio of the volume of the dyebath to the weight of the fabric can influence

dye uptake and levelness.

Quantitative Data Summary
The following table summarizes the effect of key parameters on the color strength (K/S value)

of fabrics dyed with reactive red dyes. The K/S value is a measure of the color depth of the

dyed fabric.
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Parameter Condition Fiber Type
Reactive
Dye

K/S Value Reference

Alkali

Concentratio

n

6 g/L Cotton
Novacron

Red S-B (1%)
0.029 [7]

7 g/L Cotton
Novacron

Red S-B (1%)
0.032 [7]

8 g/L Cotton
Novacron

Red S-B (1%)
0.046 [7]

9 g/L Cotton
Novacron

Red S-B (1%)
0.035 [7]

10 g/L Cotton
Novacron

Red S-B (1%)
0.028 [7]

Temperature 40°C Cotton
Novacron

Red S-B (1%)
-

50°C Cotton
Novacron

Red S-B (1%)
- [10]

60°C Cotton
Novacron

Red S-B (1%)
Highest

70°C Cotton
Novacron

Red S-B (1%)
- [10]

80°C Cotton
Novacron

Red S-B (1%)
Lower

Salt

Concentratio

n

Varied (e.g.,

40-80 g/l)
Cotton

Remazol Red

RGB

Increased

K/S with

increased salt

up to a point

Note: The data presented is for similar reactive red dyes and illustrates general trends. Optimal

conditions for Reactive Red 180 may vary.
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Experimental Protocol
This protocol describes the exhaust dyeing of cotton fabric with Reactive Red 180.

Materials:

Reactive Red 180 dye powder

Natural fiber fabric (e.g., scoured and bleached cotton)

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃, soda ash)

Deionized water

Laboratory dyeing machine or water bath with a stirrer

Beakers and graduated cylinders

pH meter

Spectrophotometer for color measurement (optional)

Procedure:

Preparation of Dyebath:

Calculate the required amount of Reactive Red 180 dye based on the weight of the fabric

(o.w.f - on the weight of fabric). For a 1% shade, use 1 g of dye for every 100 g of fabric.

Make a paste of the dye powder with a small amount of cold water. Add warm water

(around 50°C) to dissolve the dye completely.[2]

Prepare the dyebath with the required volume of deionized water to achieve the desired

liquor ratio (e.g., 1:20).

Add the dissolved dye solution to the dyebath and mix well.
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Dyeing - Exhaustion Phase:

Introduce the pre-wetted fabric into the dyebath at room temperature.

Run the dyeing machine or stir the bath for 10-15 minutes to ensure even wetting of the

fabric.

Gradually add the required amount of salt (e.g., 60 g/L) to the dyebath in portions over 15-

20 minutes.[2]

Slowly raise the temperature of the dyebath to the optimal dyeing temperature (e.g., 60°C)

over 30 minutes.[9][10]

Continue dyeing at this temperature for 30 minutes, ensuring continuous agitation.

Dyeing - Fixation Phase:

After the exhaustion phase, add the required amount of pre-dissolved sodium carbonate

(e.g., 15-20 g/L) to the dyebath in portions over 10-15 minutes.[2]

Continue the dyeing process at the same temperature for another 45-60 minutes for

fixation of the dye.[11]

Rinsing and Soaping:

After dyeing, drain the dyebath.

Rinse the dyed fabric thoroughly with cold water until the water runs clear.

Perform a soaping treatment to remove any unfixed dye. This is typically done by washing

the fabric in a solution containing 1-2 g/L of a non-ionic detergent at a near-boil

temperature for 10-15 minutes.

Rinse the fabric again with warm and then cold water.

Squeeze the excess water and air-dry the fabric.

Visualization of the Experimental Workflow
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Preparation

Dyeing Process

Post-Treatment

Prepare Dyebath
(Dye + Water)

Introduce Fabric to Dyebath

Pre-wet Fabric

Add Salt (Exhaustion)

10-15 min

Raise Temperature

Gradual addition

Add Alkali (Fixation)

Hold for 30 min

Drain Dyebath

Hold for 45-60 min

Cold Rinse

Soaping (Hot Wash)

Final Rinse

Dry
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Dyebath Conditions

Chemical Reaction

Alkali (e.g., Na₂CO₃)

Activated Cellulose
(Cell-O⁻)

Deprotonation

Cellulose Fiber (-OH groups) Reactive Red 180
(Vinyl Sulfone Group)

Covalent Bond Formation
(Dye-O-Cell)

Nucleophilic Substitution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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